Cas no 180608-85-9 (4-Pentenoic acid, 2-amino-4-bromo-, ethyl ester)

• Product Name: 4-Pentenoic acid, 2-amino-4-bromo-, ethyl ester
• CAS No: 180608-85-9
• MF: C₇H₁₂BrNO₂
• MW: 222.079681396484
• CID: 1371504
• Update Time: 2024-08-16

4-Pentenoic acid, 2-amino-4-bromo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Pentenoic acid, 2-amino-4-bromo-, ethyl ester

• Inchi： 1S/C7H12BrNO2/c1-3-11-7(10)6(9)4-5(2)8/h6H,2-4,9H2,1H3
• InChI Key： MBQLTRGBAWERMO-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(N)CC(Br)=C

Computed Properties

• Exact Mass: 221.00516

Experimental Properties

• Density: 1.390±0.06 g/cm3(Predicted)
• Boiling Point: 221.5±40.0 °C(Predicted)
• PSA: 52.32
• pka: 7.28±0.33(Predicted)